Cas no 1258650-80-4 (2-(4-Chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile)

• Product Name: 2-(4-Chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile
• CAS No: 1258650-80-4
• MF: C₁₄H₁₇ClN₂O
• MW: 264.750582456589
• CID: 5558695
• PubChem ID: 50987577
• Update Time: 2025-10-05

2-(4-Chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1258650-80-4
• CS-0258071
• AKOS033189183
• 4-Morpholineacetonitrile, alpha-(4-chlorophenyl)-2,2-dimethyl-
• Z1097120891
• EN300-68990
• 2-(4-chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile
• DTXSID801194606
• 2-(4-Chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile

• Inchi： 1S/C14H17ClN2O/c1-14(2)10-17(7-8-18-14)13(9-16)11-3-5-12(15)6-4-11/h3-6,13H,7-8,10H2,1-2H3
• InChI Key： PKFNACDCOLCOPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)N1CCOC(C)(C)C1

Computed Properties

• Exact Mass: 264.1029409g/mol
• Monoisotopic Mass: 264.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-(4-Chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile

2-(4-Chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile

The compound CAS No. 1258650-80-4, also known as 2-(4-Chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials synthesis. Recent studies have highlighted its role in the design of bioactive molecules and its ability to serve as a versatile building block in organic synthesis.

Morpholine derivatives, such as CAS No. 1258650-80-4, have been extensively studied for their ability to act as intermediates in the synthesis of complex molecules. The presence of the chlorophenyl group and the dimethylmorpholinyl group in this compound contributes to its unique electronic and steric properties, making it an ideal candidate for exploring novel chemical reactions and catalytic processes. Researchers have demonstrated that this compound can undergo various transformations, including nucleophilic substitutions and cycloadditions, which are critical for constructing bioactive frameworks.

One of the most notable aspects of CAS No. 1258650-80-4 is its role in the development of acetonitrile-based compounds with enhanced stability and reactivity. Recent advancements in computational chemistry have allowed scientists to predict the electronic properties of this compound with high accuracy, enabling the design of more efficient synthetic routes. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have highlighted the potential of this compound in creating novel antibiotics and anticancer agents.

The synthesis of CAS No. 1258650-80-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the dimethylmorpholine ring and its subsequent reaction with a chlorophenyl acetonitrile derivative under optimized conditions. This process not only ensures high yield but also maintains the integrity of the functional groups, which is crucial for downstream applications.

In terms of applications, CAS No. 1258650-80-4 has shown promise in the field of polymer chemistry. Its ability to act as a crosslinking agent has been exploited in the development of advanced polymers with tailored mechanical and thermal properties. Additionally, this compound has been used as a precursor for synthesizing fluorescent materials, which find applications in sensing and imaging technologies.

Recent research has also focused on understanding the environmental impact of CAS No. 1258650-80-4. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled conditions, making it a safer alternative to traditional reagents used in industrial processes. However, further investigations are required to fully assess its long-term ecological effects.

In conclusion, CAS No. 1258650-80-4, or 2-(4-Chlorophenyl)-2-(2,2-dimethylmorpholin-4-yl)acetonitrile, represents a significant advancement in organic chemistry. Its unique structure, versatile reactivity, and wide range of applications make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations in science and technology.